molecular formula C19H13ClN2O2S B3034992 2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione CAS No. 26942-17-6

2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione

Cat. No.: B3034992
CAS No.: 26942-17-6
M. Wt: 368.8 g/mol
InChI Key: OEBAEXJWYSZOOU-UHFFFAOYSA-N
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Description

2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione, commonly referred to as 2C-D, is a synthetic organic compound belonging to the isoindole family of compounds. It is a crystalline solid with a melting point of 94–95 °C and a boiling point of 217–218 °C. 2C-D has been studied extensively in recent years due to its potential applications in scientific research.

Scientific Research Applications

  • Synthesis and Antimicrobial Properties : Novel azaimidoxy compounds, including derivatives of 2-{[(4-chlorophenyl)diazenyl]oxy}-1H-isoindole-1,3-(2H)-dione, have been synthesized and screened for antimicrobial activities. These compounds are evaluated as potential chemotherapeutic agents due to their antimicrobial properties (Jain, Nagda, & Talesara, 2006).

  • Development of New Isoindole-1,3-dione Derivatives : Research on synthesizing new derivatives of hexahydro-1H-isoindole-1,3(2H)-dione, including various amino and triazole derivatives, has been conducted. These studies contribute to the development of new chemical entities with potential applications in various fields (Tan et al., 2016).

  • Thromboxane Synthetase Inhibitors and Antihypertensive Agents : A series of N-[(1H-heteroaryl)alkyl]-1H-isoindole-1,3(2H)-diones have been prepared as part of an investigation into biological properties related to thromboxane synthetase inhibition and potential antihypertensive effects (Press et al., 1986).

  • Herbicidal Activity and Protoporphyrinogen Oxidase Inhibition : Studies on N-(benzothiazol-5-yl)hexahydro-1H-isoindole-1,3-diones and their herbicidal activity, as well as their inhibition of protoporphyrinogen oxidase, have been conducted. These compounds have shown potential as herbicides with effective inhibition activities (Wu et al., 2014).

  • Molecular Docking and Antitumor Evaluation : Substituted isoindole-1,3-dione derivatives have been synthesized and evaluated for their antitumor activity. Molecular docking studies help understand their interaction mechanisms and potential as antitumor agents (Al-Suwaidan et al., 2015).

  • Impact on Serotonin Receptors and Phosphodiesterase Inhibition : Compounds derived from 4-methoxy-1H-isoindole-1,3(2H)-dione were investigated for their affinity to serotonin receptors and inhibition of phosphodiesterase 10A. These studies are crucial in developing potential antipsychotic medications (Czopek et al., 2020).

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential therapeutic applications. Given the diverse biological activities exhibited by thiazole derivatives , this compound could be a promising candidate for drug development.

Properties

IUPAC Name

2-[2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl]isoindole-1,3-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H13ClN2O2S/c20-13-7-5-12(6-8-13)17-21-14(11-25-17)9-10-22-18(23)15-3-1-2-4-16(15)19(22)24/h1-8,11H,9-10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEBAEXJWYSZOOU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C(=O)N(C2=O)CCC3=CSC(=N3)C4=CC=C(C=C4)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H13ClN2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

368.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione
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2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione
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2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione
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2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione
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2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione
Reactant of Route 6
2-{2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl}-1H-isoindole-1,3(2H)-dione

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